Cas no 501127-85-1 (1,3,8-Triazaspiro[4.5]decane-2,4-dione, 8-propyl-)

1,3,8-Triazaspiro[4.5]decane-2,4-dione, 8-propyl- structure
501127-85-1 structure
Product Name:1,3,8-Triazaspiro[4.5]decane-2,4-dione, 8-propyl-
CAS No:501127-85-1
MF:C10H17N3O2
MW:211.260882139206
CID:1556566
PubChem ID:16791419
Update Time:2025-04-21

1,3,8-Triazaspiro[4.5]decane-2,4-dione, 8-propyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,8-Triazaspiro[4.5]decane-2,4-dione, 8-propyl-
    • DB-091218
    • AKOS000145642
    • SCHEMBL4141843
    • 8-PROPYL-1,3,8-TRIAZASPIRO[4.5]DECANE-2,4-DIONE
    • 501127-85-1
    • Inchi: 1S/C10H17N3O2/c1-2-5-13-6-3-10(4-7-13)8(14)11-9(15)12-10/h2-7H2,1H3,(H2,11,12,14,15)
    • InChI Key: CITFTSZERJEKKN-UHFFFAOYSA-N
    • SMILES: O=C1C2(CCN(CCC)CC2)NC(N1)=O

Computed Properties

  • Exact Mass: 211.13221
  • Monoisotopic Mass: 211.132076794g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 61.4Ų

Experimental Properties

  • PSA: 61.44
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